Cas no 2138106-45-1 (methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate)

• Product Name: methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate
• CAS No: 2138106-45-1
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 6055779
• PubChem ID: 165788186
• Update Time: 2025-07-23

methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate
• EN300-1178993
• 2138106-45-1

• Inchi： 1S/C8H17NO4/c1-8(6-9,13-4-3-10)5-7(11)12-2/h10H,3-6,9H2,1-2H3
• InChI Key： SOKWWQCFOGAXMA-UHFFFAOYSA-N
• SMILES： O(CCO)C(C)(CN)CC(=O)OC

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 81.8Ų

Additional information on methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate

Methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate (CAS No. 2138106-45-1): A Comprehensive Overview

Methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate, identified by its CAS number 2138106-45-1, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains, particularly in drug discovery and synthetic chemistry. The detailed exploration of this compound not only highlights its chemical properties but also delves into its emerging roles in contemporary research.

The molecular structure of methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate encompasses a combination of functional groups that contribute to its versatility. The presence of an amino group (-NH₂) and a hydroxyl group (-OH) in the side chain, along with a methylated carboxylate ester, makes it a fascinating subject for synthetic chemists. These features suggest potential interactions with biological targets, making it a candidate for further investigation in pharmacological studies.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. Methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate stands out due to its ability to engage with multiple biochemical processes. For instance, the amino group can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate binding. Meanwhile, the hydroxyl group introduces polarity, enhancing solubility and facilitating transport across biological membranes.

One of the most compelling aspects of this compound is its potential role in drug development. Researchers have begun exploring its efficacy as a precursor in the synthesis of more complex molecules. The ester functionality not only provides a handle for further chemical modifications but also suggests possible applications in the design of prodrugs—compounds that are converted into active drugs within the body. This concept is particularly relevant in the context of targeted therapy, where precision and bioavailability are paramount.

The latest advancements in computational chemistry have also shed light on the properties of methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict its behavior in different environments. These studies indicate that the compound exhibits stable conformations and favorable interactions with various biomolecules. Such insights are invaluable for designing experiments and optimizing synthetic routes.

Furthermore, the compound's potential as an intermediate in biocatalysis has not gone unnoticed. Enzymes play a critical role in many metabolic pathways, and understanding how small molecules interact with these proteins can lead to breakthroughs in drug design and disease treatment. Methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate has been shown to interact with certain enzymes, suggesting its utility as a scaffold for developing enzyme inhibitors or activators.

The field of medicinal chemistry continues to evolve rapidly, and methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate represents one of the many promising candidates emerging from this dynamic landscape. Its unique structural attributes make it a versatile building block for synthesizing more complex molecules with tailored properties. As research progresses, we can expect to see further applications of this compound in both academic and industrial settings.

In conclusion, methyl 4-amino-3-(2-hydroxyethoxy)-3-methylbutanoate (CAS No. 2138106-45-1) is a compound with multifaceted potential. Its structural features enable it to participate in diverse chemical reactions and biological interactions, making it a valuable asset in drug discovery and synthetic chemistry. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in advancing biomedical research.